Cas no 1000548-57-1 (2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol)

• Product Name: 2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol
• CAS No: 1000548-57-1
• MF: C₈H₆F₄O
• MW: 194.126256465912
• CID: 6260196
• PubChem ID: 55267980
• Update Time: 2025-09-20

2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol
• AKOS006314401
• 1000548-57-1
• EN300-1867512
• SCHEMBL6317338

• Inchi： 1S/C8H6F4O/c9-5-3-4(1-2-13)6(10)8(12)7(5)11/h3,13H,1-2H2
• InChI Key： YMIWADOBILQDJP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1CCO)F)F)F

Computed Properties

• Exact Mass: 194.03547746g/mol
• Monoisotopic Mass: 194.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol

Professional Introduction to 2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol (CAS No. 1000548-57-1)

2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1000548-57-1, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of organofluorine derivatives, which are widely recognized for their enhanced metabolic stability, lipophilicity, and binding affinity in drug design. The presence of multiple fluorine atoms in its aromatic ring system imparts distinctive electronic and steric effects, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol consists of a benzene ring substituted with four fluorine atoms at the 2, 3, 4, and 5 positions, linked to an ethanol moiety via an ethyl group. This arrangement results in a highly electronegative and rigid aromatic core, which can significantly influence the interactions of the compound with biological targets. The fluorine atoms introduce electron-withdrawing effects through the inductive mechanism, altering the electronic distribution across the molecule and potentially enhancing its binding affinity to proteins or enzymes.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for medicinal applications. The ability of fluorine to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability has made it an indispensable element in drug discovery. For instance, 2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol has been explored as a building block for synthesizing kinase inhibitors, where its fluorinated aromatic ring can serve as a key pharmacophore for target recognition. Studies have demonstrated that substituents with multiple fluorine atoms can improve the binding affinity of small-molecule drugs by enhancing hydrophobic interactions and reducing conformational flexibility.

One of the most compelling aspects of 2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol is its potential application in the design of antiviral and anticancer agents. The fluoroaromatic moiety is known to exhibit strong interactions with nucleic acid bases and enzymes involved in viral replication or cancer cell proliferation. Recent computational studies have highlighted that this compound can effectively disrupt key biological pathways by competing with natural substrates or by inducing conformational changes in target proteins. These findings suggest that derivatives of 2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol may offer novel therapeutic strategies against drug-resistant pathogens or aggressive malignancies.

The synthesis of 2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol typically involves multi-step organic reactions starting from commercially available precursors such as 2-chloro-5-fluorobenzene or 2-fluoroiodobenzene. Advanced synthetic methodologies like palladium-catalyzed cross-coupling reactions have been employed to introduce additional fluorine atoms with high regioselectivity. The use of transition metal catalysts not only facilitates the formation of carbon-fluorine bonds but also enhances overall reaction efficiency. Such synthetic approaches are critical for producing high-purity compounds suitable for preclinical and clinical investigations.

The pharmacological evaluation of 2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol has revealed promising results in both in vitro and in vivo models. Preclinical studies have shown that this compound exhibits moderate activity against certain enzymatic targets while maintaining low toxicity profiles. The ethanol side chain provides a hydrophilic extension that can modulate solubility and bioavailability upon further derivatization. Researchers have also explored its potential as a prodrug precursor or as part of combination therapies to overcome multidrug resistance.

From a materials science perspective, 2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol has been investigated for its role in developing advanced polymers and liquid crystals with enhanced thermal stability and electronic properties. The fluoroaromatic backbone contributes to improved chemical resistance and mechanical strength when incorporated into polymer matrices. Additionally, its ability to self-assemble into ordered structures makes it a candidate for creating novel nanomaterials with applications in optoelectronics or sensors.

The growing interest in 2-( )ethan-1-ol (CAS No. >1000548-57-1)> extends beyond traditional pharmaceutical applications into emerging fields such as green chemistry and sustainable manufacturing. Innovations in catalytic processes have enabled more environmentally friendly routes to synthesizing this compound without excessive waste generation or hazardous byproducts. Such advancements align with global efforts to promote sustainable practices across industries while maintaining high standards for product quality.

In conclusion, 2-(>10005. strong >>0. strong >>57. strong >>1), characterized by its highly substituted fluoroaromatic structure,
represents a versatile compound with broad utility across pharmaceuticals, materials science,and green chemistry domains.
Its unique structural features offer opportunities
for designing innovative therapeutics, advanced materials,and sustainable chemical processes.
Continued research into this molecule
promises further insights into its potential applications
and underscores its significance
in modern chemical innovation.